Cas no 2228782-33-8 (tert-butyl 4-1-(hydroxymethyl)cyclobutyl-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-1-(hydroxymethyl)cyclobutyl-3-methylpiperidine-1-carboxylate
• CAS No: 2228782-33-8
• MF: C₁₆H₂₉NO₃
• MW: 283.406365156174
• CID: 6529474
• PubChem ID: 165645398
• Update Time: 2025-06-10

tert-butyl 4-1-(hydroxymethyl)cyclobutyl-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-1-(hydroxymethyl)cyclobutyl-3-methylpiperidine-1-carboxylate
• tert-butyl 4-[1-(hydroxymethyl)cyclobutyl]-3-methylpiperidine-1-carboxylate
• EN300-1903915
• 2228782-33-8

• Inchi： 1S/C16H29NO3/c1-12-10-17(14(19)20-15(2,3)4)9-6-13(12)16(11-18)7-5-8-16/h12-13,18H,5-11H2,1-4H3
• InChI Key： OYHKEZBJNQOPEA-UHFFFAOYSA-N
• SMILES： OCC1(CCC1)C1CCN(C(=O)OC(C)(C)C)CC1C

Computed Properties

• Exact Mass: 283.21474379g/mol
• Monoisotopic Mass: 283.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 4-1-(hydroxymethyl)cyclobutyl-3-methylpiperidine-1-carboxylate

tert-butyl 4-1-(hydroxymethyl)cyclobutyl-3-methylpiperidine-1-carboxylate (CAS No. 2228782-33-8): A Comprehensive Overview

tert-butyl 4-1-(hydroxymethyl)cyclobutyl-3-methylpiperidine-1-carboxylate (CAS No. 2228782-33-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected piperidine derivative, is characterized by its unique structural features, which include a tert-butyl ester group, a cyclobutyl ring, and a hydroxymethyl functional group. These structural elements contribute to its potential utility in various therapeutic applications.

The tert-butyl ester group is a common protecting group used in organic synthesis to prevent premature deprotection of carboxylic acids. This feature makes the compound highly versatile in synthetic routes, allowing for the selective manipulation of other functional groups without interference. The cyclobutyl ring adds conformational rigidity to the molecule, which can influence its pharmacokinetic properties and binding affinity to biological targets. The hydroxymethyl group introduces a polar functionality that can enhance solubility and facilitate interactions with biomolecules.

Recent studies have highlighted the potential of tert-butyl 4-1-(hydroxymethyl)cyclobutyl-3-methylpiperidine-1-carboxylate in the development of novel therapeutics. One notable application is in the field of neurodegenerative diseases, where this compound has shown promise as a modulator of specific neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity as positive allosteric modulators (PAMs) of metabotropic glutamate receptors (mGluRs). These receptors play a crucial role in synaptic transmission and are implicated in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential in neurodegenerative disorders, tert-butyl 4-1-(hydroxymethyl)cyclobutyl-3-methylpiperidine-1-carboxylate has also been investigated for its anti-inflammatory properties. A study published in the European Journal of Medicinal Chemistry reported that this compound and its analogs exhibit significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that the compound could be a valuable lead for developing new anti-inflammatory drugs with reduced side effects compared to existing treatments.

The synthesis of tert-butyl 4-1-(hydroxymethyl)cyclobutyl-3-methylpiperidine-1-carboxylate involves several key steps, including the formation of the cyclobutyl ring, introduction of the hydroxymethyl group, and protection with the tert-butyl ester. Various synthetic strategies have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. For example, one approach involves the use of palladium-catalyzed cross-coupling reactions to construct the cyclobutyl ring, followed by selective hydroxylation and esterification steps.

The pharmacokinetic profile of tert-butyl 4-1-(hydroxymethyl)cyclobutyl-3-methylpiperidine-1-carboxylate has been studied extensively to understand its behavior in biological systems. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and is stable under physiological conditions, making it suitable for further development as an oral therapeutic agent.

In conclusion, tert-butyl 4-1-(hydroxymethyl)cyclobutyl-3-methylpiperidine-1-carboxylate (CAS No. 2228782-33-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and potential clinical development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.